Cas no 1628524-87-7 (1-bromo-3-fluoro-2-methyl-4-(trifluoromethyl)benzene)

• Product Name: 1-bromo-3-fluoro-2-methyl-4-(trifluoromethyl)benzene
• CAS No: 1628524-87-7
• MF: C₈H₅BrF₄
• MW: 257.02291560173
• CID: 6062055
• PubChem ID: 69548253
• Update Time: 2025-05-19

1-bromo-3-fluoro-2-methyl-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-fluoro-2-methyl-4-(trifluoromethyl)benzene
• AT13475
• SCHEMBL5735761
• 1628524-87-7
• EN300-7463640

• Inchi： 1S/C8H5BrF4/c1-4-6(9)3-2-5(7(4)10)8(11,12)13/h2-3H,1H3
• InChI Key： LFEACVJXISOTIG-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Br)=C(C)C=1F)(F)(F)F

Computed Properties

• Exact Mass: 255.95108g/mol
• Monoisotopic Mass: 255.95108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-bromo-3-fluoro-2-methyl-4-(trifluoromethyl)benzene

1-Bromo-3-Fluoro-2-Methyl-4-(Trifluoromethyl)Benzene: A Comprehensive Overview

1-Bromo-3-fluoro-2-methyl-4-(trifluoromethyl)benzene is a highly specialized aromatic compound with the CAS number 1628524-87-7. This compound is notable for its unique substitution pattern on the benzene ring, which includes a bromine atom at position 1, a fluorine atom at position 3, a methyl group at position 2, and a trifluoromethyl group at position 4. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule in various applications.

The structure of 1-bromo-3-fluoro-2-methyl-4-(trifluoromethyl)benzene is characterized by its ortho, meta, and para substitution pattern. The presence of electron-withdrawing groups such as bromine and trifluoromethyl groups significantly influences the electronic properties of the benzene ring. Recent studies have shown that such substitution patterns can enhance the compound's reactivity in certain chemical reactions, particularly in electrophilic aromatic substitution and nucleophilic aromatic substitution. This makes it an interesting candidate for use in pharmaceutical intermediates and agrochemicals.

One of the key areas of research involving 1-bromo-3-fluoro-2-methyl-4-(trifluoromethyl)benzene is its application in medicinal chemistry. The compound's ability to act as a building block for more complex molecules has been extensively explored. For instance, researchers have utilized this compound to synthesize potential anticancer agents by incorporating it into heterocyclic frameworks. The trifluoromethyl group, in particular, has been shown to enhance the stability and bioavailability of such compounds.

Another area of interest is the use of 1-bromo-3-fluoro-2-methyl-4-(trifluoromethyl)benzene in materials science. Its unique electronic properties make it a promising candidate for applications in organic electronics. Recent advancements have demonstrated that derivatives of this compound can be used as components in organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The bromine and trifluoromethyl groups contribute to the molecule's ability to absorb light efficiently, making it suitable for these applications.

The synthesis of 1-bromo-3-fluoro-2-methyl-4-(trifluoromethyl)benzene involves a multi-step process that typically begins with bromination or fluorination of an appropriate benzene derivative. The introduction of the methyl and trifluoromethyl groups requires careful control over reaction conditions to ensure regioselectivity. Recent developments in catalytic methods have improved the efficiency of these reactions, reducing production costs and increasing yield.

In terms of physical properties, 1-bromo-3-fluoro-2-methyl-4-(trifluoromethyl)benzene exhibits a high melting point due to its rigid structure and strong intermolecular forces. Its solubility in organic solvents is moderate, which facilitates its use in various organic reactions. Additionally, the compound is relatively stable under normal conditions but can undergo degradation under harsh conditions such as high temperatures or strong acidic environments.

From an environmental perspective, understanding the fate and transport of 1-bromo-3-fluoro-2-methyl-4-(trifluoromethyl)benzene is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways and toxicity profiles. These studies have revealed that while the compound is not inherently toxic at low concentrations, prolonged exposure can have adverse effects on aquatic organisms.

In conclusion, 1-bromo-3-fluoro-2-methyl-4-(trifluoromethyl)benzene is a versatile compound with a wide range of applications across different fields. Its unique substitution pattern and chemical properties make it an invaluable tool in modern chemistry. As research continues to uncover new uses and improve synthesis methods, this compound is expected to play an even greater role in advancing scientific and technological innovations.